Cas no 139934-81-9 (1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)-)

1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)- structure
139934-81-9 structure
Product Name:1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)-
CAS No:139934-81-9
MF:C13H14Cl2O2S
MW:305.220060825348
CID:1291099
PubChem ID:71343114
Update Time:2025-04-20

1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)-
    • 5-tert-butyl-2-methylsulfanylbenzene-1,3-dicarbonyl chloride
    • 139934-81-9
    • 5-tert-Butyl-2-(methylsulfanyl)benzene-1,3-dicarbonyl dichloride
    • DTXSID40769765
    • Inchi: 1S/C13H14Cl2O2S/c1-13(2,3)7-5-8(11(14)16)10(18-4)9(6-7)12(15)17/h5-6H,1-4H3
    • InChI Key: MKUNVGSTJSRDAG-UHFFFAOYSA-N
    • SMILES: ClC(C1C(=C(C(=O)Cl)C=C(C=1)C(C)(C)C)SC)=O

Computed Properties

  • Exact Mass: 304.00932
  • Monoisotopic Mass: 304.0091562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14

1,3-Benzenedicarbonyl dichloride, 5-(1,1-dimethylethyl)-2-(methylthio)- Related Literature

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